Cas no 22895-75-6 (Isoquinoline,1,2,3,4-tetrahydro-6,7-dimethoxy-1-pentyl-, hydrochloride (1:1))

Isoquinoline,1,2,3,4-tetrahydro-6,7-dimethoxy-1-pentyl-, hydrochloride (1:1) structure
22895-75-6 structure
Product Name:Isoquinoline,1,2,3,4-tetrahydro-6,7-dimethoxy-1-pentyl-, hydrochloride (1:1)
CAS No:22895-75-6
MF:C16H26ClNO2
MW:299.83614397049
CID:256882
PubChem ID:31555
Update Time:2025-04-19

Isoquinoline,1,2,3,4-tetrahydro-6,7-dimethoxy-1-pentyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline,1,2,3,4-tetrahydro-6,7-dimethoxy-1-pentyl-, hydrochloride (1:1)
    • 6,7-dimethoxy-1-pentyl-1,2,3,4-tetrahydroisoquinoline
    • ISOQUINOLINE, 1,2,3,4-TETRAHYDRO-6,7-DIMETHOXY-1-PENTYL-, HYDROCHLORIDE
    • 22895-75-6
    • 1,2,3,4-Tetrahydro-6,7-dimethoxy-1-pentylisoquinoline hydrochloride
    • Inchi: 1S/C16H25NO2.ClH/c1-4-5-6-7-14-13-11-16(19-3)15(18-2)10-12(13)8-9-17-14;/h10-11,14,17H,4-9H2,1-3H3;1H
    • InChI Key: UTSVKSDWBSRWBV-UHFFFAOYSA-N
    • SMILES: [Cl-].O(C)C1C(=CC2CC[NH2+]C(C=2C=1)CCCCC)OC

Computed Properties

  • Exact Mass: 272.9618
  • Monoisotopic Mass: 299.1652068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 259
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.1Ų

Experimental Properties

  • PSA: 32.56

Isoquinoline,1,2,3,4-tetrahydro-6,7-dimethoxy-1-pentyl-, hydrochloride (1:1) Related Literature

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